Cas no 51543-39-6 ((S)-Flurbiprofen)

(S) -flurbiprofen is the active enantiomer of flurbiprofen, and its IC50 for COX-1 and COX-2 are 0.48 μ M and 0.47 μ M

(S)-Flurbiprofen structure

Product Name:(S)-Flurbiprofen

CAS No:51543-39-6

Molecular Formula:C₁₅H₁₃O₂F

Molecular Weight:244.26092

MDL:MFCD00866152

CID:372129

PubChem ID:72099

(S)-Flurbiprofen Properties

Names and Identifiers

- (S)-2-(2-Fluoro-[1,1'-biphenyl]-4-yl)propanoic acid
- (S)-(+)-2-Fluoro-α-methyl-4-biphenylacetic acid
- (S)-(+)-Flurbiprofen
- (S)-2-(2-Fluorobiphenyl-4-yl)propanoic acid
- (S)-2-Flurbiprofen
- (S)-Flurbiprofen
- [1,1'-Biphenyl]-4-aceticacid, 2-fluoro-a-methyl-,(aS)-
- Flurbiprofen
- S-flurbiprofen
- d-Flurbiprofen
- Esflurbiprofen
- tarenflurbil
- TT-063
- UNII-J5ZZK9P7MX
- ESFLURBIPROFEN [INN]
- NCI60_030811
- (2S)-2-(2-fluorobiphenyl-4-yl)propanoic acid
- 51543-39-6
- NS00088502
- NSC685700
- D10254
- MFCD00866152
- HMS3884I06
- s1679
- SCHEMBL505817
- AKOS016844131
- ESFLURBIPROFEN [JAN]
- CCG-266907
- Flurbiprofen, (s)-
- BTS 24332
- SR-01000946685
- HMS2232E18
- BTS-24332
- HMS3649P05
- MLS001066337
- Esflurbiprofen [INN:BAN]
- DTXSID201316678
- Esflurbiprofenum [Latin]
- SR-01000946685-1
- BDBM50172479
- BCP24046
- EINECS 257-263-1
- (S)-(+)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
- Esflurbiprofen (JAN)
- GTPL9420
- (S)-2-(2-Fluoro-[1,1'-biphenyl]-4-yl)propanoicacid
- Q27104495
- AS-78108
- (2S)-2-(3-fluoro-4-phenylphenyl)propanoic acid
- A21120
- (S)-(+)-2-Fluoro-alpha-methyl-4-biphenylacetic acid (Flurbiprofen)
- SFPP
- HY-15123
- (S)-2-Fluoro-alpha-methyl(1,1'-biphenyl)-4-acetic acid
- (S)-2-FLUORO-.ALPHA.-METHYL-4-BIPHENYLACETIC ACID
- MLS001333208
- ESFLURBIPROFEN [WHO-DD]
- (2S)-2-(2-fluoro-[1,1'-biphenyl-4-yl])propanoic acid
- J5ZZK9P7MX
- Esflurbiprofeno
- CHEMBL435298
- Esflurbiprofenum
- Urbifen
- (S)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
- (+)-Flurbiprofen
- FLP
- CS-0003779
- SW202926-2
- Flurwood
- Esflurbiprofeno [Spanish]
- SMR000471846
- Esflurbiprofene [French]
- NCI60_030810
- flurbiprofen-(S)-(+)
- (S)-(+)-2-Fluoro-?-methyl-4-biphenylacetic acid
- Esflurbiprofene
- (S)-(+)-2-Fluoro-.alpha.-methyl-4-biphenylacetic acid
- MLS001333207
- CHEBI:42446
- NSC-685700
- BRD-K69907333-001-07-2
- (S)-2-(2-fluorobiphenyl-4-yl)propanoic acid
- DB-008733
- S-Flurbiprofen
- BRD-K69907333-001-10-6
- (S)-flurbiprofen
- esflurbiprofen
- +Expand
- MDL： MFCD00866152
- InChIKey： SYTBZMRGLBWNTM-JTQLQIEISA-N
- Inchi： InChI=1S/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)/t10-/m0/s1
- SMILES： C[C@@H](C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)O

Computed Properties

Exact Mass: 244.09000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 244.09
Heavy Atom Count: 18
Complexity: 286
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3A^2

Experimental Properties

LogP: 3.68080
PSA: 37.30000
Refractive Index: 1.567
Boiling Point: 376.2±30.0 °C at 760 mmHg
Melting Point: 109-110 °C(lit.)
Flash Point: 207.9±28.7 °C
Color/Form: Not available
Solubility: Not available
Density: 1.2±0.1 g/cm3

(S)-Flurbiprofen Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006W2O-100mg	(S)-2-(2-Fluoro-[1,1'-biphenyl]-4-yl)propanoic acid	51543-39-6	98%	100mg	$100.00	2024-04-30
A2B Chem LLC	AD20704-100mg	(S)-(+)-2-Fluoro-alpha-methyl-4-biphenylacetic acid	51543-39-6	98%	100mg	$70.00	2024-04-19
Aaron	AR006WB0-100mg	(S)-2-(2-Fluoro-[1,1'-biphenyl]-4-yl)propanoic acid	51543-39-6	98%	100mg	$141.00
abcr	AB456216-100 mg	(S)-(+)-2-Fluoro-alpha-methyl-4-biphenylacetic acid, 99%; .	51543-39-6	99%	100mg	€188.50	2023-06-15
Ambeed	A732143-100mg	(S)-2-(2-Fluoro-[1,1'-biphenyl]-4-yl)propanoic acid	51543-39-6	98%	100mg	$125.0	2024-07-18
ChemScence	CS-0003779-100mg	(S)-Flurbiprofen	51543-39-6	99.83%	100mg	$75.0	2022-04-27
Crysdot LLC	CD12066225-1g	(S)-2-(2-Fluoro-[1,1'-biphenyl]-4-yl)propanoic acid	51543-39-6	95+%	1g	$668	2024-07-24
eNovation Chemicals LLC	D964403-100mg	(S)-2-(2-Fluoro-[1,1'-biphenyl]-4-yl)propanoic acid	51543-39-6	98%	100mg	$320	2022-05-25
MedChemExpress	HY-15123-10mM*1mLinDMSO	(S)-Flurbiprofen	51543-39-6	99.89%	10mM*1mLinDMSO	￥830	2023-07-10
TRC	F598735-250mg	(S)-Flurbiprofen	51543-39-6		250mg	$ 253.00	2023-09-07

(S)-Flurbiprofen Related Literature

1. Chiral liquid chromatography-mass spectrometry (LC-MS/MS) method development with β-cyclodextrin (β-CD) derivatized chiral stationary phase for the enhanced separation and determination of flurbiprofen enantiomers: application to a stereoselective pharmacokinetic study

Jiayi Sun,Beibei Liu,Liangzhao Cai,Jia Yu,Xingjie Guo New J. Chem. 2020 44 10334
2. Chiral liquid chromatography-mass spectrometry (LC-MS/MS) method development with β-cyclodextrin (β-CD) derivatized chiral stationary phase for the enhanced separation and determination of flurbiprofen enantiomers: application to a stereoselective pharmacokinetic study

Jiayi Sun,Beibei Liu,Liangzhao Cai,Jia Yu,Xingjie Guo New J. Chem. 2020 44 10334
3. Alternative synthesis of 2-arylpropanoic acids from enolate and aryl halides

Carlos G. Ferrayoli,Sara M. Palacios,Rubén A. Alonso J. Chem. Soc. Perkin Trans. 1 1995 1635
4. A UPLC-MS/MS assay of the “Pittsburgh cocktail”: six CYP probe-drug/metabolites from human plasma and urine using stable isotope dilution

Nicolas A. Stewart,Shama C. Buch,Thomas P. Conrads,Robert A. Branch Analyst 2011 136 605
5. The conformational behaviour of naproxen and flurbiprofen in solution by NMR spectroscopy

Maria Enrica Di Pietro,Christie Aroulanda,Giorgio Celebre,Denis Merlet,Giuseppina De Luca New J. Chem. 2015 39 9086
6. Phenylalanine conjugated supramolecular hydrogels developed from the mafenide and flurbiprofen multidrug for biological applications

Utsab Manna,Rajdip Roy,Abhishek Dutta,Nabanita Roy Org. Biomol. Chem. 2023 21 2375
7. Synthesis, acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) activities, and molecular docking studies of a novel compound based on combination of flurbiprofen and isoniazide

Amina Asghar,Muhammad Yousuf,Ghulam Fareed,Rabia Nazir,Abida Hassan,Aneela Maalik,Tayyaba Noor,Naseem Iqbal,Lubna Rasheed RSC Adv. 2020 10 19346
8. Excited state interactions between flurbiprofen and tryptophan in drug–protein complexes and in model dyads. Fluorescence studies from the femtosecond to the nanosecond time domains

Ignacio Vayá,Paula Bonancía,M. Consuelo Jiménez,Dimitra Markovitsi,Thomas Gustavsson,Miguel A. Miranda Phys. Chem. Chem. Phys. 2013 15 4727
9. Silica capsules enclosing P123 triblock copolymer micelles for flurbiprofen storage and release

Stef Kerkhofs,Fadila Sa?di,Niels Vandervoort,Guy Van den Mooter,Charlotte Martineau,Francis Taulelle,Johan A. Martens J. Mater. Chem. B 2015 3 3054
10. Novel flurbiprofen clubbed oxadiazole derivatives as potential urease inhibitors and their molecular docking study

Sajjad Ahmad,Momin Khan,Aftab Alam,Amar Ajmal,Abdul Wadood,Azim Khan,Abdullah F. AlAsmari,Metab Alharbi,Abdulrahman Alshammari,Abdul Shakoor RSC Adv. 2023 13 25717

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